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Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling information for trans-4-octene, tailored for
laboratory and research environments. The following sections detail the physical and chemical
properties, potential hazards, handling procedures, and emergency responses associated with

this compound.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. The key properties of trans-4-octene are summarized in the
table below.
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Property Value Source
Molecular Formula CsHise [1]
Molecular Weight 112.21 g/mol [1]12]
Appearance CoIorlfess. to almost colorless 3]
clear liquid

Boiling Point 122-123 °C (lit.) [2][4]
Density 0.715 g/mL at 25 °C (lit.) [2][4]
Flash Point 21 °C (69.8 °F) - closed cup [21[31[5]

Solubility in Water

Insoluble / Sparingly soluble
(10.7 mg/L)[4]

Refractive Index

n20/D 1.412 (lit.)

[2]14]

Lower Flammability Limit

0.9 %(V)

Vapor Pressure

41 hPa at 37.7 °C (99.9 °F)

Relative Vapor Density

3.87 (Air = 1.0)

Hazard Identification and GHS Classification

trans-4-Octene is classified as a hazardous substance. It is crucial to be aware of its potential

dangers to ensure appropriate safety measures are implemented.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor.[2][3]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters airways.
[2](3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation.[6]

Signal Word: Danger[2][3][5]

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to minimizing risks
associated with trans-4-octene.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling trans-4-octene:

Eye Protection: Chemical safety goggles or a face shield.[2][5]

e Hand Protection: Compatible chemical-resistant gloves (e.g., Solvex, neoprene, viton, butyl,
buna, natural latex).[7]

o Skin and Body Protection: A flame-retardant lab coat and appropriate footwear are
recommended. In situations with a higher risk of splashing, additional protective clothing may
be necessary.

o Respiratory Protection: If working in a poorly ventilated area or if vapors/aerosols are
generated, a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator filter)
is required.[5]

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[7]

[8]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][8]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools.[3]

Storage Requirements

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][8] No smoking in
the storage area.[3]

o Store locked up.[9]

e The recommended storage temperature is room temperature, although a cool and dark place
(<15°C) is also advised.[3]

The following diagram illustrates the logical workflow for the safe handling of trans-4-octene.
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Safe Handling Workflow for trans-4-Octene
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Caption: Workflow for the safe handling of trans-4-octene.
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First Aid Measures

In the event of exposure to trans-4-octene, immediate action is necessary.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Seek

immediate medical attention.[10]

Take off immediately all contaminated clothing.
) Rinse the skin with plenty of water/shower. If
Skin Contact s .
skin irritation occurs, get medical

advice/attention.[8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ) )

do. Continue rinsing. Seek immediate medical

attention.[8][11]

Do NOT induce vomiting.[3] If the person is

conscious, rinse their mouth with water.[11] Call
Ingestion a physician or poison control center

immediately.[3] There is a risk of aspiration if

vomiting occurs.

Fire and Explosion Hazard Data

trans-4-Octene is a highly flammable liquid and its vapor can form explosive mixtures with air.

» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Do not use a
heavy stream of water as it may spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

» Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and
full protective gear.[7]
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The following diagram illustrates the potential hazards of trans-4-octene and the
corresponding mitigation strategies.

trans-4-Octene Hazard Mitigation

Potential Hazards

High Flammability (H225) Aspiration Hazard (H304) Skin/Eye Irritation (H315, H319)
/ Mitigation Strategies \
Y
Store away from ignition sources Do not induce vomiting Wear appropriate gloves and eve protection
Use explosion-proof equipment Seek immediate medical attention pprop 9 yep

Click to download full resolution via product page

Caption: Hazard mitigation strategies for trans-4-octene.

Accidental Release Measures

In the event of a spill or release, follow these procedures:

Evacuate: Immediately evacuate personnel from the area.
¢ Ventilate: Ensure adequate ventilation.
o Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.

» Containment: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,
vermiculite).

o Collection: Collect the absorbed material and place it in a suitable, labeled container for
disposal.
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o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

e Personal Protection: Wear appropriate PPE during the entire cleanup process.

Disposal Considerations

Dispose of trans-4-octene and any contaminated materials in accordance with all applicable
federal, state, and local regulations.[3] Chemical waste generators must determine whether a
discarded chemical is classified as hazardous waste.[8] Do not dispose of it in drains or the
environment.

Toxicological Information

Detailed toxicological studies for trans-4-octene are limited. However, the primary toxicological
concern is the aspiration hazard.[2][3] If swallowed, the liquid can be aspirated into the lungs,
which may cause chemical pneumonitis and can be fatal. It is also classified as a skin and eye
irritant.[6]

Ecological Information

Data on the ecotoxicity of trans-4-octene is not readily available. However, it is expected to be
harmful to aquatic life. Avoid release to the environment.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
comprehensive risk assessment and the guidance of a qualified safety professional. Always
consult the most current Safety Data Sheet (SDS) for trans-4-octene from your supplier before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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